Cas no 1432680-78-8 (5-methyl-1-(pentan-3-yl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 5-methyl-1-(pentan-3-yl)-1H-pyrazole-3-carboxylic acid
• CAS No: 1432680-78-8
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• CID: 4599601
• PubChem ID: 71757848
• Update Time: 2025-10-29

5-methyl-1-(pentan-3-yl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-methyl-1-(pentan-3-yl)-1H-pyrazole-3-carboxylic acid

• Inchi： 1S/C10H16N2O2/c1-4-8(5-2)12-7(3)6-9(11-12)10(13)14/h6,8H,4-5H2,1-3H3,(H,13,14)
• InChI Key： WNOFOVWDXIXMDX-UHFFFAOYSA-N
• SMILES： N1(C(CC)CC)C(C)=CC(C(O)=O)=N1

Computed Properties

• Exact Mass: 196.121
• Monoisotopic Mass: 196.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1A^2

Additional information on 5-methyl-1-(pentan-3-yl)-1H-pyrazole-3-carboxylic acid

Introduction to 5-methyl-1-(pentan-3-yl)-1H-pyrazole-3-carboxylic acid (CAS No. 1432680-78-8)

5-methyl-1-(pentan-3-yl)-1H-pyrazole-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1432680-78-8, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic carboxylic acid derivative has garnered attention due to its structural complexity and potential biological activities. The compound features a pyrazole core substituted with a methyl group at the 5-position and an isopentyl chain at the 1-position, linked to a carboxylic acid functionality at the 3-position. Such structural motifs are frequently explored in medicinal chemistry for their ability to modulate biological targets, particularly in the development of novel therapeutic agents.

Thepyrazole scaffold is a privileged structure in drug discovery, known for its versatility in binding to various biological receptors and enzymes. Its five-membered aromatic ring system provides a rigid framework that can be easily modified to optimize pharmacokinetic and pharmacodynamic properties. In particular, the presence of bothhydrophobicandhydrophilicsubstituents enhances the compound's solubility and membrane permeability, making it an attractive candidate for further investigation.

5-methyl-1-(pentan-3-yl)-1H-pyrazole-3-carboxylic acidhas been studied in several contexts, including its role as a building block for more complex molecules. The carboxylic acid group at the 3-position allows for further functionalization via esterification, amidation, or coupling reactions, enabling the synthesis of derivatives with tailored properties. Such modifications are crucial in optimizing drug-like characteristics such as bioavailability, metabolic stability, and target specificity.

In recent years, there has been growing interest inpyrazole derivativesfor their potential applications in treating inflammatory diseases, infectious disorders, and even certain types of cancer. Theisopentylside chain in this compound contributes to its lipophilicity, which may enhance its ability to cross biological membranes. This property is particularly important for drugs designed to interact with intracellular targets or for formulations requiring oral administration.

The synthesis of5-methyl-1-(pentan-3-yl)-1H-pyrazole-3-carboxylic acidtypically involves multi-step organic reactions, starting from commercially available precursors such as 3-bromopyrazole or pentan-3-yllithium. The introduction of the methyl group at the 5-position can be achieved through alkylation reactions, while the carboxylic acid functionality is often obtained via oxidation or hydrolysis of an ester intermediate. These synthetic strategies highlight the compound's accessibility for medicinal chemists seeking to explore its pharmacological potential.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The pyrazole ring can be seen as a versatile platform that allows for diverse substitutions while maintaining a core structure capable of interacting with biological targets. For instance, studies have shown that certain pyrazole derivatives exhibit anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX). While5-methyl-1-(pentan-3-yl)-1H-pyrazole-3-carboxylic acidhas not been directly tested in these contexts, its structural features suggest that it could serve as a precursor for compounds with similar activities.

Themethylgroup at the 5-position may influence the electronic properties of the pyrazole ring, affecting its binding affinity to biological targets. Additionally, thepentan-3-ylchain introduces steric bulk that could modulate how the molecule interacts with proteins or enzymes. These factors make5-methyl-1-(pentan-3-y)-1H-pyrazole-3-carboxylic acida valuable starting point for structure-based drug design efforts aimed at identifying novel therapeutics.

In conclusion, 5-methyl-1-(pentan-3-y)-1H-pyrazole-3-carboxylic acid (CAS No. 1432680-78-8) represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features—comprising a pyrazole core with substituents that balance lipophilicity and solubility—make it an excellent candidate for further exploration. As synthetic methodologies continue to advance and our understanding of biological pathways deepens, compounds like this one will undoubtedly play a crucial role in the development of next-generation drugs.